Avenanthramide-C methyl ester Avenanthramide-C methyl ester Avenanthramide-C methyl ester is an inhibitor of NF-κB activation that acts by blocking the phosphorylation of IKK and IκB (IC50 ~ 40 μM). Through this mechanism, avenanthramide-C methyl ester dose dependently inhibits the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells.
Brand Name: Vulcanchem
CAS No.: 955382-52-2
VCID: VC0117043
InChI: InChI=1S/C17H15NO6/c1-24-17(23)12-9-11(19)4-5-13(12)18-16(22)7-3-10-2-6-14(20)15(21)8-10/h2-9,19-21H,1H3,(H,18,22)/b7-3+
SMILES: COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O
Molecular Formula: C17H15NO6
Molecular Weight: 329.3 g/mol

Avenanthramide-C methyl ester

CAS No.: 955382-52-2

Reference Standards

VCID: VC0117043

Molecular Formula: C17H15NO6

Molecular Weight: 329.3 g/mol

Avenanthramide-C methyl ester - 955382-52-2

CAS No. 955382-52-2
Product Name Avenanthramide-C methyl ester
Molecular Formula C17H15NO6
Molecular Weight 329.3 g/mol
IUPAC Name methyl 2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-5-hydroxybenzoate
Standard InChI InChI=1S/C17H15NO6/c1-24-17(23)12-9-11(19)4-5-13(12)18-16(22)7-3-10-2-6-14(20)15(21)8-10/h2-9,19-21H,1H3,(H,18,22)/b7-3+
Standard InChIKey IUZHCICFVDHVMC-XVNBXDOJSA-N
Isomeric SMILES COC(=O)C1=C(C=CC(=C1)O)NC(=O)/C=C/C2=CC(=C(C=C2)O)O
SMILES COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O
Canonical SMILES COC(=O)C1=C(C=CC(=C1)O)NC(=O)C=CC2=CC(=C(C=C2)O)O
Description Avenanthramide-C methyl ester is an inhibitor of NF-κB activation that acts by blocking the phosphorylation of IKK and IκB (IC50 ~ 40 μM). Through this mechanism, avenanthramide-C methyl ester dose dependently inhibits the expression and secretion of IL-6, IL-8, and MCP-1 in human aortic endothelial cells.
Synonyms avenanthramide-c methyl ester
CH3-Avn-c
methyl N-(3',4'-dihydroxycinnamoyl)-5-hydroxyanthranilate
Reference 1.Guo, W.,Wise, M.L.,Collins, F.W., et al. Avenanthramides, polyphenols from oats, inhibit IL-1β-induced NF-κB activation in endothelial cells. Free Radical Biology & Medicine 44, 415-429 (2008).
PubChem Compound 11652818
Last Modified Nov 12 2021
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